Cas no 16778-09-9 (Benzenebutanoic acid, g,g-diphenyl-)
16778-09-9 structure
Product Name:Benzenebutanoic acid, g,g-diphenyl-
CAS No:16778-09-9
MF:C22H20O2
MW:316.393006324768
CID:232458
PubChem ID:270495
Update Time:2025-04-19
Benzenebutanoic acid, g,g-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, g,g-diphenyl-
- 4,4,4-triphenylbutanoic acid
- 1-Carboxy-3,3,3-triphenyl-propan
- 4,4,4-Triphenyl-buttersaeure
- 4,4,4-triphenyl-butyric acid
- 4.4.4-Triphenyl-buttersaeure
- AC1L6OQ8
- AC1Q5VTI
- AG-K-24305
- AR-1F7552
- CTK4D2758
- NSC112938
- SureCN5329346
- NCI60_000291
- DTXSID10296977
- CHEMBL2002466
- NSC-112938
- 16778-09-9
- SCHEMBL5329346
-
- Inchi: 1S/C22H20O2/c23-21(24)16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15H,16-17H2,(H,23,24)
- InChI Key: UGHIPOMCWKJUAO-UHFFFAOYSA-N
- SMILES: OC(CCC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 316.1464
- Monoisotopic Mass: 316.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 4.88580
Benzenebutanoic acid, g,g-diphenyl- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
16778-09-9 (Benzenebutanoic acid, g,g-diphenyl-) Related Products
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